Cas no 31964-56-4 (4-methoxy-3-(3,4-dimethoxyphenyl)benzenecarboxaldehyde)

• Product Name: 4-methoxy-3-(3,4-dimethoxyphenyl)benzenecarboxaldehyde
• CAS No: 31964-56-4
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 2124283
• PubChem ID: 22391158
• Update Time: 2025-04-21

4-methoxy-3-(3,4-dimethoxyphenyl)benzenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-(3,4-dimethoxyphenyl)benzenecarboxaldehyde
• 4-Methoxy-3-(3,4-dimethoxyphenyl)benzaldehyde
• 31964-56-4
• GXZKWQZYPXGICN-UHFFFAOYSA-N
• SCHEMBL3920365
• DB-295439

• Inchi： 1S/C16H16O4/c1-18-14-6-4-11(10-17)8-13(14)12-5-7-15(19-2)16(9-12)20-3/h4-10H,1-3H3
• InChI Key： GXZKWQZYPXGICN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=O)=CC=1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 272.10485899Da
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų